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Compound of Interest

Compound Name:
N-Butyl-2-

(methylamino)acetamide

Cat. No.: B054183 Get Quote

Property Value Source

Molecular Formula C₇H₁₆N₂O PubChem[1]

Molecular Weight 144.21 g/mol PubChem[1]

IUPAC Name
N-(tert-butyl)-2-

(methylamino)acetamide
PubChem[1]

CAS Number 855991-80-9 PubChem[1]

General Notes on Acetamide Derivatives
Acetamide derivatives are a broad class of organic compounds that have been investigated for

a wide range of biological activities, including but not limited to antimicrobial, anti-inflammatory,

and anticancer properties. The specific biological effects are highly dependent on the nature of

the substituents on the acetamide scaffold.

Recommendations for Future Work
Should a researcher wish to investigate the properties of N-Butyl-2-(methylamino)acetamide,

the following general workflow could be considered as a starting point. This is a hypothetical

workflow and does not represent an established protocol.
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Caption: Hypothetical workflow for the investigation of a novel compound.
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We hope this information is helpful, despite the lack of specific data for N-Butyl-2-
(methylamino)acetamide. We encourage the scientific community to publish any findings on

this compound to expand the collective knowledge base.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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